Cas no 1357354-06-3 (tert-butyl 5-(fluoromethyl)-2,7-diazaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl 5-(fluoromethyl)-2,7-diazaspiro[3.4]octane-2-carboxylate
• CAS No: 1357354-06-3
• MF: C₁₂H₂₁FN₂O₂
• MW: 244.305746793747
• MDL: MFCD22209568
• CID: 5150027
• PubChem ID: 71305951
• Update Time: 2025-10-31

tert-butyl 5-(fluoromethyl)-2,7-diazaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(fluoromethyl)-2,7-diazaspiro[3.4]octane-2-carboxylate
• 2,6-Diazaspiro[3.4]octane-2-carboxylic acid, 8-(fluoromethyl)-, 1,1-dimethylethyl ester
• tert-Butyl 8-(fluoromethyl)-2,6-diazaspiro[3.4]octane-2-carboxylate
• D79689
• MFCD22209568
• 2-Boc-8-(fluoromethyl)-2,6-diazaspiro[3.4]octane
• 1357354-06-3
• t-Butyl 5-(fluoromethyl)-2,7-diazaspiro[3.4]octane-2-carboxylate
• 8-Fluoromethyl-2,6-diaza-spiro[3.4]octane-2-carboxylic acid tert-butyl ester
• SY324365
• AS-79837
• 2-Boc-5-(fluoromethyl)-2,7-diazaspiro[3.4]octane

• MDL： MFCD22209568
• Inchi： 1S/C12H21FN2O2/c1-11(2,3)17-10(16)15-7-12(8-15)6-14-5-9(12)4-13/h9,14H,4-8H2,1-3H3
• InChI Key： DPCBGLHFWLVZCV-UHFFFAOYSA-N
• SMILES： C1C2(C(CF)CNC2)CN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 244.15870608g/mol
• Monoisotopic Mass: 244.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 5-(fluoromethyl)-2,7-diazaspiro[3.4]octane-2-carboxylate

tert-butyl 5-(fluoromethyl)-2,7-diazaspiro[3.4]octane-2-carboxylate: A Comprehensive Overview

tert-butyl 5-(fluoromethyl)-2,7-diazaspiro[3.4]octane-2-carboxylate, also known by its CAS number 1357354-06-3, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the field of organic chemistry and drug discovery due to its potential applications in various industries. The molecule's structure, which includes a spiro ring system and a fluoromethyl group, makes it a promising candidate for exploring novel chemical reactions and bioactive compounds.

The synthesis of tert-butyl 5-(fluoromethyl)-2,7-diazaspiro[3.4]octane-2-carboxylate involves a multi-step process that combines advanced synthetic techniques. Researchers have employed strategies such as ring-closing metathesis and nucleophilic substitution to construct the spirocyclic framework. The presence of the fluoromethyl group introduces unique electronic properties, which can be exploited in designing bioactive molecules with enhanced pharmacokinetic profiles.

Recent studies have highlighted the potential of this compound in drug delivery systems. The spirocyclic structure provides a rigid framework that can be used as a scaffold for attaching various functional groups. For instance, the carboxylate group can serve as a site for conjugation with targeting ligands or drug molecules, enabling the development of targeted drug delivery systems. This approach has been validated in preclinical models, demonstrating improved drug solubility and bioavailability.

In addition to its pharmaceutical applications, tert-butyl 5-(fluoromethyl)-2,7-diazaspiro[3.4]octane-2-carboxylate has shown promise in materials science. The compound's structural rigidity and ability to form supramolecular assemblies make it a candidate for designing advanced materials such as stimuli-responsive polymers and self-healing materials. Recent research has explored its use in creating polymer networks with tunable mechanical properties, which could find applications in soft robotics and flexible electronics.

The fluoromethyl group in the molecule plays a critical role in modulating its reactivity and selectivity in chemical reactions. Studies have demonstrated that this group can act as an electron-withdrawing substituent, enhancing the electrophilicity of adjacent atoms and facilitating various nucleophilic attacks. This property has been leveraged in developing efficient catalytic cycles for synthesizing complex organic molecules.

From an environmental perspective, the synthesis and application of tert-butyl 5-(fluoromethyl)-2,7-diazaspiro[3.4]octane-2-carboxylate have been optimized to minimize ecological impact. Researchers have developed greener synthesis routes that utilize renewable feedstocks and reduce waste generation. These efforts align with the growing demand for sustainable chemistry practices in the modern era.

In conclusion, tert-butyl 5-(fluoromethyl)-2,7-diazaspiro[3.4]octane-2-carboxylate represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing chemical research and innovation. As ongoing studies continue to uncover new potentials for this compound, it is poised to play a significant role in shaping future developments in organic chemistry and related fields.